Journal Name:Sensors & Diagnostics
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Comparative Analysis of Standard and Advanced USL Methodologies for Nuclear Criticality Safety
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-06-05 , DOI: 10.1080/00295639.2023.2211202
AbstractThe American National Standards Institute/American Nuclear Society national standards 8.1 and 8.24 provide guidance on the requirements and recommendations for establishing confidence in the results of the computerized models used to support operation with fissionable materials. By design, the guidance is not prescriptive, leaving freedom to the analysts to determine how the various sources of uncertainties are to be statistically aggregated. Due to the involved use of statistics entangled with heuristic recipes, the resulting safety margins are often difficult to interpret. Also, these technical margins are augmented by additional administrative margins, which are required to ensure compliance with safety standards or regulations, eliminating the incentive to understand their differences. With the new resurgent wave of advanced nuclear systems, e.g., advanced reactors, fuel cycles, and fuel concepts, focused on economizing operation, there is a strong need to develop a clear understanding of the uncertainties and their consolidation methods to reduce them in manners that can be scientifically defended. In response, the current studies compare the analyses behind four notable methodologies for upper subcriticality limit estimation that have been documented in the nuclear criticality safety literature: the parametric, nonparametric, Whisper, and TSURFER methodologies. Specifically, the work offers a deep dive into the various assumptions of the noted methodologies, their adequacies, and their limitations to provide guidance on developing confidence for the emergent nuclear systems that are expected to be challenged by the scarcity of experimental data. To limit the scope, the current work focuses on the application of these methodologies to criticality safety experiments, where the goal is to calculate a bias, a bias uncertainty, and a tolerance limit for keff in support of determining an upper subcriticality limit for nuclear criticality safety.
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Consistency Among the Results of the ASPIS Iron88, PCA Replica, and PCA ORNL Benchmark Experiments
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1080/00295639.2023.2199673
AbstractIron is an essential element in the construction materials for fission and fusion reactors. Due to its complexity, the evaluation of iron cross sections continues to represent a challenge for the international nuclear data community. A comprehensive validation of any new nuclear data evaluation (and the computational procedure) against experimental benchmarks is therefore needed. The shielding benchmark database SINBAD includes relatively numerous experiments with iron as a shielding material; altogether, 27 benchmarks and several more are known but have not yet been evaluated in the database. However, in order to use the benchmark information with confidence and to rely on the predictions based on integral benchmark calculations, it is crucial to verify the quality and accuracy of the measurements themselves, as well as the (completeness of) available experimental information. This is done in the scope of the benchmark evaluation process. A further check of the reliability of the experimental information can be achieved by intercomparing the results of similar types of benchmark experiments and checking the consistency among them.
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Study of Stable Stratification in HiRJET Facility With Direct Numerical Simulation
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-06-08 , DOI: 10.1080/00295639.2023.2197656
AbstractStable density stratification in a large enclosure could significantly hamper the effectiveness of natural convection cooling in pool-type liquid metal or gas-cooled advanced reactors. In addition, accurate prediction of stratified front behavior remains to be a challenging task for turbulence modeling. With the rapid growth of high-performance-computing capabilities in recent years, conducting high-fidelity simulations for a large-timescale transient has become more affordable and hence a valuable data source to support turbulence modeling as well as to gain further physical insights. In this work, direct numerical simulation is performed at experiment-consistent conditions to simulate the density stratification transient High-Resolution Jet (HiRJET) facility. Specifically, we focus on the case where an injected aqueous sugar solution has 1.5% density higher than that in the enclosure. In the early stage of the transient, the impingement of the denser jet to the bottom surface of the enclosure promoted turbulent mixing locally. This rendered the establishment of the mixture layer, formation and swift upward propagation of the stratified front, and elevation with (locally) the highest vertical concentration gradient. As the front rose, the diminishing turbulent mass flux slowed down the propagation, and a larger vertical concentration gradient was established. In this stage, both the velocity and the concentration scalar showed large-timescale fluctuation behavior around the stratified front. For the concentration time signal, the characteristic frequency in the power spectral density was found to agree well with the Brunt-Väisällä frequency. The preliminary validation endeavor showed that the stratified front location and the corresponding concentration gradient magnitude in the simulation agreed well with the experiment data. Further validation will mainly revolve around benchmarking against high-resolution density measurement and high-order flow statistics.
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Solving the Neutron Transport Equation for Microreactor Modeling Using Unstructured Meshes and Exascale Computing Architectures
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-05-10 , DOI: 10.1080/00295639.2023.2189510
AbstractThe Microreactor Exascale eZ CALculation (MEZCAL) tool has been developed to accurately and efficiently solve the neutron transport equation in general, unstructured meshes to support the design and modeling of microreactors. MEZCAL solves the self-adjoint angular flux form of the neutron transport equation using the finite element method. As the neutron transport equation is computationally expensive to solve, MEZCAL is designed to efficiently use exascale computing architectures, with an emphasis on graphics processing unit computing. To leverage existing tools, MEZCAL is built using the MFEM library and uses solvers from HYPRE, PETSc, and SLEPc. Verification of the neutron transport solver in MEZCAL is demonstrated with the solution to a one-dimensional cylindrical problem that has a semi-analytic solution. After verification, a realistic microreactor based on the MARVEL microreactor design is modeled using MEZCAL. Spatial and angular refinement results are presented for a two-dimensional model of the MARVEL microreactor, and the eigenvalue is converged to approximately 60 pcm. This convergence required a very fine mesh and more than 3.76 Billion Degrees Of Freedom (BDOF). Preliminary results are also presented for a three-dimensional model of the MARVEL microreactor. Finally, a weak scaling study is performed to investigate how the methods in MEZCAL will scale for larger problems with the next generation of exascale computing architectures.
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Estimation of 137Cs Contamination Density of Wall, Ceiling, and Floor at Unit 2 Operation Floor in Fukushima Daiichi Nuclear Power Station Using Pinhole Gamma Camera
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-05-17 , DOI: 10.1080/00295639.2023.2204974
AbstractThe pinhole gamma camera is a simple and useful device for determining the radiation distribution in a certain region. Using this device, we developed a method to measure the distribution of 137Cs contamination density on surfaces using the total energy absorption peak count rate of gamma rays, where each camera pixel was projected onto the surface to determine the corresponding measured area and distance to the surface. We applied this method to measure the 137Cs contamination density of the wall, ceiling, and floor of the Unit 2 Operation Floor at the Fukushima Daiichi Nuclear Power Station in 2020 and 2022 and compared the results obtained in 2020 to those of a robot-operated, conventional, high-dose-area smear test. We found a pinhole gamma camera with the proposed method is useful for obtaining contamination density distribution results quickly, without the complexities of using a robot.
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A Method for Inhibiting Corrosion of Type 316L Stainless Steel in High-Temperature Molten Chloride Salt
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-05-15 , DOI: 10.1080/00295639.2023.2199679
AbstractThe present study tested Type 316L stainless steel (SS316L) with and without a preformed boride layer in a molten chloride salt at 800°C for 100 h. The results showed that the preformed boride layer on the specimen surface is stable and can completely inhibit the depletion of Cr of the steel. No attack layer by the molten salt was detected for the specimen with the preformed boride layer. Therefore, the data from the present study indicate that a preformed boride layer can be a protective layer to mitigate the corrosion of SS316L by molten salts.
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Modeling Flow Blockage Accident in Graphite-Moderated Molten Salt Reactors
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1080/00295639.2023.2219818
AbstractFuel channel flow blockage is a postulated accident scenario in graphite-moderated molten salt reactors (MSRs), caused by debris partially obstructing the flow in a hole inside a graphite moderator brick. This obstruction produces an increase in the fuel salt bulk temperatures in the blocked channel, resulting in a significant fraction of the deposited fission power being conducted through graphite from the blocked channel to the surrounding unblocked channels. In the blocked channel, a combination of forced convection and natural convection takes place, the latter being dominant at very strong flow rate reductions. At full blockage (with the fragment completely obstructing the flow), because of the poor thermal conductivity of fuel salt, correct estimation of the natural convection impact on heat transfer between the channel bulk and the walls is fundamental to determine whether boiling conditions are reached in the blocked channel. The proposed assessing approach, developed in collaboration with ThorCon in the frame of the ThorCon reactor core design and optimization, is presented in this work. Results from a case study based on the molten salt breeder reactor (MSBR) design and operating conditions are presented and discussed. These analyses show that with respect to full blockage accidents in other reactor types, the consequences of full channel blockage accidents in graphite-moderated MSRs are milder. For graphite-moderated MSRs, the main mechanical limits during the accident arise in thermal stresses in the graphite brick. Graphite thermal and mechanical properties, namely, bulk modulus, thermal expansion coefficient, ultimate strength, and thermal conductivity, are severely impacted by neutron irradiation through the life of the graphite. All these effects are taken into account in the current analysis and are discussed in the present work.
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Special issue featuring papers from the 2022 International Conference on Physics of Reactors (PHYSOR 2022)
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1080/00295639.2023.2216600
Published in Nuclear Science and Engineering (Vol. 197, No. 8, 2023)
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Estimation of Absorbed Dose Due to Gas Bremsstrahlung Based on Residual Gas in Electron Storage Rings
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1080/00295639.2023.2211197
AbstractGas bremsstrahlung, generated by the interaction between stored electrons and residual gas in electron storage rings, is an important radiation source for the shielding of synchrotron radiation (SR) facilities. In recent SR facilities, hydrogen was found dominant in the residual gas of the vacuum chambers of the electron storage rings, although air has been conventionally assumed as the bremsstrahlung target for the shielding designs of SR beamlines extended from the electron storage ring. To study the effect of residual gas composition on the dose rate outside shields, we calculated the intensity of gas bremsstrahlung based on the gas composition for both the air and the residual gas expected in the recent electron storage rings using an analytical formula and general-purpose Monte Carlo codes for particle transport calculations. The analytical shielding calculation with a realistic gas composition was found to well reproduce the energy spectra of gas bremsstrahlung simulated by the Monte Carlo codes. The correction factors between the air and the realistic gas compositions are applied to the conventional analytical formulas for dose estimation of secondary radiations generated by the interaction between the bremsstrahlung from air and beamline components.
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Review on the Preparation and High-Temperature Oxidation Resistance of Metal Coating for Fuel Cladding Zirconium Alloys
Sensors & Diagnostics ( IF 0 ) Pub Date: 2023-06-29 , DOI: 10.1080/00295639.2023.2219802
AbstractZirconium alloys have outstanding nuclear properties and are irreplaceable key materials for the development of nuclear power systems. The preparation of coatings on the surface of zirconium alloys is one of the potential solutions of fuel cladding materials. In this paper, the research progress of the preparation and high-temperature oxidation resistance of metal coating for fuel cladding zirconium alloys is reviewed, which includes the preparation method, coating-type selection, high-temperature oxidation resistance, and high-temperature oxidation failure mechanism of different coatings. This review provides important references for the development of fuel cladding zirconium alloy surface coating technology.
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